1'-ethyl-3'-methyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid

• IUPAC Name: 3-(1-ethyl-3-methylpyrazol-4-yl)-1-phenylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C16H16N4O2/c1-3-19-9-13(11(2)17-19)15-14(16(21)22)10-20(18-15)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3,(H,21,22)
• InChI Key: ONNRBDLWGMHYSM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)C2=NN(C=C2C(=O)O)C3=CC=CC=C3
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

“1’-ethyl-3’-methyl-1-phenyl-1H,1’H-3,4’-bipyrazole-4-carboxylic acid” is a chemical compound with the CAS Number: 1006320-04-2. It has a molecular weight of 296.33. The IUPAC name for this compound is 1’-ethyl-3’-methyl-1-phenyl-1H,1’H- [3,4’-bipyrazole]-4-carboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H16N4O2/c1-3-19-9-13 (11 (2)17-19)15-14 (16 (21)22)10-20 (18-15)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3, (H,21,22). This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is stored at room temperature. Unfortunately, other specific physical and chemical properties were not found in the retrieved data.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 1'-ethyl-3'-methyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid, although not directly mentioned, shares structural similarities with various bipyrazole derivatives studied for their chemical reactivity and potential applications. Research on related compounds includes the study of their synthesis methods, reactivity, and applications in creating novel compounds. For example, ethyl 3-amino-5-phenylpyrazole-4-carboxylate was diazotized and coupled with different reagents to afford pyrazolo[5,1-c]triazines and pyrazolo[5,1-c]-1,2,4-triazoles, elucidating mechanisms of action and structural elucidations (Ghozlan, S. A., Abdelrazek, F. M., Mohammed, Mona H., & Azmy, Khaled E., 2014). This demonstrates the versatility of bipyrazole derivatives in synthesizing heterocyclic compounds with potential pharmaceutical applications.

Reactivity and Applications in Material Science

Another area of interest is the development of disperse dyes for polyester fibers using derivatives of bipyrazoles. For instance, 4-nitroso-1-phenyl-3-methyl-5-aminopyrazole was condensed with ethylacetoacetate and other reagents to give ethyl pyrazolo[3,4-b]pyrazine-5-carboxylates, which were then applied to polyester, showcasing their applicability in the textile industry (Rangnekar, D. W. & Dhamnaskar, S. V., 1990).

Pharmacological Potential

Moreover, the synthesis of bipyrazole derivatives and their pharmacological studies are of significant interest. For instance, compounds structurally related to bipyrazoles have been synthesized and evaluated for anticancer and anti-5-lipoxygenase activities, revealing potential therapeutic benefits. A novel series of pyrazolo[3,4-d]pyrimidines showed promising results in cytotoxic assays, hinting at the medicinal chemistry applications of bipyrazole derivatives (Rahmouni, A., Souiei, Sawssen, Belkacem, Mohamed Amine, Romdhane, Anis, Bouajila, J., & Ben Jannet, H., 2016).

Safety and Hazards

The safety data sheet (MSDS) for this compound can be found online. It’s always important to handle chemical compounds with appropriate safety measures.